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Compound of Interest

Compound Name: AMG 925 (HCl)

Cat. No.: B2464784 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of AMG 925 (HCl), a potent dual inhibitor of FMS-related tyrosine kinase 3 (FLT3) and cyclin-

dependent kinase 4 (CDK4).[1][2][3][4] Adherence to these guidelines is essential to ensure the

safety of laboratory personnel and to maintain a safe research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
AMG 925 (HCl) is a potent research compound, and its hydrochloride salt form presents

hazards associated with corrosive acids.[5][6] The primary routes of exposure are inhalation,

ingestion, and skin or eye contact.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles/Face Shield
Must be worn at all times to

protect against splashes.

Skin/Body Protection Chemical-Resistant Lab Coat
Fully buttoned to protect

against skin exposure.

Chemical-Resistant Suit and

Boots

Recommended for large

quantities or when there is a

significant risk of splashing.[5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Change gloves

immediately if contaminated.

Respiratory Protection
Full-Face Respirator with Acid

Gas Vapor Cartridge

Required if there is a risk of

aerosol generation or if

working outside of a certified

chemical fume hood.[5]

Operational Plan: Step-by-Step Handling
Procedures
2.1. Preparation and Weighing

Work Area Preparation: All handling of AMG 925 (HCl) powder must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[7]

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate solvent (e.g., 70% ethanol) followed by a neutralizing agent for acids, such as a

sodium bicarbonate solution.

Weighing: Use a dedicated, calibrated analytical balance inside the fume hood. Handle the

compound with care to avoid generating dust.

2.2. Solution Preparation

AMG 925 (HCl) is soluble in DMSO.[8]
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Solvent Handling: Use appropriate PPE when handling DMSO, as it can facilitate the

absorption of chemicals through the skin.

Dissolving the Compound: To prepare a stock solution, slowly add the solvent to the pre-

weighed AMG 925 (HCl) powder in a suitable container (e.g., a glass vial). Cap the container

tightly and vortex or sonicate until the compound is fully dissolved.

Dilution: When diluting concentrated solutions, always add the acid (in this case, the AMG
925 (HCl) solution) to the diluent to avoid splashing.[5]

Table 2: Storage Conditions for AMG 925 (HCl)

Form
Short-Term Storage (days
to weeks)

Long-Term Storage
(months to years)

Solid Powder 0 - 4 °C, dry and dark[8] -20 °C, dry and dark[3][8]

Stock Solution in DMSO 0 - 4 °C[8] -20 °C[8]

Emergency Procedures
3.1. Spills

Small Spills (<1 L): If trained, use a chemical spill kit to absorb the material.[7] Neutralize the

spill area with sodium bicarbonate or another suitable neutralizing agent.[7] Collect the waste

in a sealed, labeled container for hazardous waste disposal.

Large Spills (>1 L): Evacuate the area immediately and notify the Environmental Health &

Safety (EH&S) office and emergency services.[7]

3.2. Personal Exposure
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[6][7]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[6][7]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[6]

Disposal Plan
All waste containing AMG 925 (HCl) must be treated as hazardous chemical waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a

designated, clearly labeled hazardous waste container.

Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless compatibility has been confirmed.

[9][10]

Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical

name "AMG 925 (HCl)".[9]

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.[11][12] Containers must be kept closed except when adding waste.

[9]

Disposal: Contact your institution's EH&S office to arrange for the pickup and disposal of the

hazardous waste.[9] Do not pour any waste containing AMG 925 (HCl) down the drain.[7]
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Caption: Workflow for the safe handling of AMG 925 (HCl).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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